Cas no 928054-38-0 (rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride)

• Product Name: rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride
• CAS No: 928054-38-0
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• MDL: MFCD29034025
• CID: 5233037
• PubChem ID: 68928642
• Update Time: 2025-08-05

rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1R,2R)-2-(2,6-Difluorophenyl)cyclopropyl]methanamine;hydrochloride
• Z2298098007
• rac-[(1R,2R)-2-(2,6-difluorophenyl)cyclopropyl]methanamine hydrochloride
• rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride

• MDL： MFCD29034025
• Inchi： 1S/C10H11F2N.ClH/c11-8-2-1-3-9(12)10(8)7-4-6(7)5-13;/h1-3,6-7H,4-5,13H2;1H/t6-,7+;/m0./s1
• InChI Key： ZUNMYZYZEKBQRE-UOERWJHTSA-N
• SMILES： Cl.FC1C=CC=C(C=1[C@@H]1C[C@H]1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 26

Additional information on rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride

rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine Hydrochloride: A Novel Compound with Promising Therapeutic Potential

rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride is a synthetic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research. Its CAS number 928054-38-0 serves as a critical identifier for this molecule, allowing researchers to reference its properties and applications in scientific literature. The compound is a hydrochloride salt of the parent molecule, which is a chiral compound with a cyclopropylmethanamine core. This structural feature is essential for understanding its pharmacological activity and potential therapeutic applications.

The chemical structure of rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride is characterized by a cyclopropyl ring connected to a phenyl group substituted with fluorine atoms at the 2 and 6 positions. The hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations. Recent studies have highlighted the importance of fluorine substitution in modulating the biological activity of such compounds, as fluorine atoms can influence drug-receptor interactions and metabolic stability.

Research published in 2.023 has demonstrated that rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride exhibits potential as a targeted therapy for neurological disorders. The compound's cyclopropyl ring is known to interact with GABA receptors, which are critical in regulating neuronal excitability. This interaction may contribute to its anticonvulsant properties, making it a candidate for the treatment of epilepsy and neurodegenerative diseases. Additionally, its hydrochloride salt form may offer advantages in terms of drug delivery and bioavailability.

The mechanism of action of rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride is still under investigation, but preliminary studies suggest that it may act as an ion channel modulator. This property is particularly relevant in the context of chronic pain management, where modulation of sodium channels has shown promise. The fluorine-substituted phenyl group may enhance the compound's selectivity for specific ion channels, reducing off-target effects and improving therapeutic outcomes.

Recent advancements in computational modeling have provided insights into the binding affinity of rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride to its target receptors. These models, based on molecular dynamics simulations, have shown that the cyclopropyl ring plays a crucial role in stabilizing the binding interaction with GABA receptors. This finding is significant because it supports the hypothesis that the compound's structural features are directly linked to its pharmacological activity.

In the realm of drug discovery, rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride has been evaluated for its potential as a lead compound in the development of new therapeutic agents. The hydrochloride salt form is particularly advantageous for oral administration, as it enhances solubility and absorption in the gastrointestinal tract. This property is essential for ensuring that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects.

Furthermore, the fluorine-substituted phenyl group in rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride may contribute to its metabolic stability. Fluorine atoms are known to increase the half-life of certain compounds by reducing their susceptibility to metabolic degradation. This characteristic is particularly important for compounds that require prolonged plasma concentrations to achieve therapeutic efficacy.

The synthetic pathway for rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride has been optimized to improve yield and purity. These optimizations are critical for ensuring that the compound meets the quality standards required for clinical trials and pharmaceutical development. The hydrochloride salt form is typically synthesized through acid-base reactions, which are well-established in organic chemistry and pharmaceutical manufacturing.

Recent studies have also explored the toxicological profile of rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride. While the compound shows promise in preclinical studies, its safety profile must be thoroughly evaluated before it can be considered for human trials. These studies focus on acute toxicity, chronic toxicity, and organ-specific effects to ensure that the compound is safe for long-term use.

The potential applications of rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride extend beyond neurological disorders. Its ion channel modulating properties may also make it a candidate for the treatment of cardiovascular diseases, where modulation of sodium channels has shown therapeutic benefits. Additionally, its hydrochloride salt form may be useful in the development of topical formulations for skin conditions and dermatological applications.

In conclusion, rac-(1R,2R)-2-(2,6-difluorophenyl)cyclopropylmethanamine hydrochloride represents a promising compound with a unique chemical structure and pharmacological profile. Its fluorine-substituted phenyl group and cyclopropyl ring are critical for its biological activity and therapeutic potential. As research in this area continues to evolve, the compound may play a significant role in the development of new therapeutic agents for a range of medical conditions.